Cas no 70380-74-4 (3-(1,3-Oxazol-5-yl)pyridine)

• Product Name: 3-(1,3-Oxazol-5-yl)pyridine
• CAS No: 70380-74-4
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00085161
• CID: 562027
• PubChem ID: 737193
• Update Time: 2025-10-28

3-(1,3-Oxazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(5-oxazolyl)-
• 3-(1,3-Oxazol-5-yl)pyridine
• 3-Oxazol-5-yl-pyridine
• 5-(3-pyridyl)-1,3-oxazole
• 5-(PYRIDIN-3-YL)-1,3-OXAZOLE
• 5-pyridin-3-yl-1,3-oxazole
• 3-(oxazol-5-yl)pyridine
• 5-(3-pyridyl)oxazole
• 5-(pyrid-3-yl)oxazole
• 5-(Pyridin-3-yl)oxazole
• Pyridine,3-(5-oxazolyl)
• OSPHPLUEQZNLHO-UHFFFAOYSA-N
• Pyridine, 3-(5-oxazolyl)-
• DTXSID00353189
• A866618
• FT-0619631
• E89388
• 70380-74-4
• MFCD00085161
• AKOS005459708
• SCHEMBL2725990
• CS-0195578
• AS-5598
• STK526403
• DB-074297

• MDL： MFCD00085161
• Inchi： 1S/C8H6N2O/c1-2-7(4-9-3-1)8-5-10-6-11-8/h1-6H
• InChI Key： OSPHPLUEQZNLHO-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Melting Point: 60-62
• PSA: 38.92000
• LogP: 1.73660

3-(1,3-Oxazol-5-yl)pyridine Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(1,3-Oxazol-5-yl)pyridine

3-(1,3-Oxazol-5-yl)pyridine (CAS No. 70380-74-4): An Overview of Its Synthesis, Properties, and Applications

3-(1,3-Oxazol-5-yl)pyridine (CAS No. 70380-74-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1,3-oxazole and pyridine moieties, exhibits a range of biological activities and has been the subject of numerous studies aimed at understanding its potential therapeutic applications.

The synthesis of 3-(1,3-Oxazol-5-yl)pyridine has been extensively explored in the literature. One of the most common methods involves the reaction of 5-bromopyridine with an appropriate 1,3-oxazole derivative under palladium-catalyzed conditions. This approach has been optimized to achieve high yields and selectivity, making it a preferred route for large-scale production. Recent advancements in catalytic systems have further enhanced the efficiency of this synthesis, reducing both cost and environmental impact.

In terms of physical properties, 3-(1,3-Oxazol-5-yl)pyridine is a solid at room temperature with a melting point of approximately 120°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The biological activities of 3-(1,3-Oxazol-5-yl)pyridine have been extensively studied. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

Additionally, 3-(1,3-Oxazol-5-yl)pyridine has demonstrated significant anti-inflammatory effects. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential use in the management of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(1,3-Oxazol-5-yl)pyridine have also been investigated. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. Preclinical studies have shown that it is well-tolerated at therapeutic doses with minimal side effects.

In the realm of drug discovery, 3-(1,3-Oxazol-5-yl)pyridine has been used as a lead compound for the development of novel therapeutic agents. Its structural features provide a robust scaffold for further functionalization and optimization. Researchers have explored various modifications to enhance its potency and selectivity for specific targets. For example, the introduction of additional functional groups on the pyridine ring or the 1,3-oxazole moiety has led to compounds with improved pharmacological profiles.

The safety profile of 3-(1,3-Oxazol-5-yl)pyridine has been evaluated through extensive toxicological studies. These studies have demonstrated that it is generally safe when used within recommended doses. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact.

In conclusion, 3-(1,3-Oxazol-5-yl)pyridine (CAS No. 70380-74-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.